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Compound of Interest

Compound Name: S-Acetylglutathione

Cat. No.: B1329993 Get Quote

Essential Safety and Handling Guide for S-
Acetylglutathione
This guide provides crucial safety and logistical information for laboratory professionals,

including researchers, scientists, and drug development experts, who handle S-
Acetylglutathione. The following procedures are designed to ensure safe operational handling

and disposal, fostering a secure research environment.

Physicochemical and Safety Data
S-Acetylglutathione is a derivative of glutathione and is used in research for its potential to

increase intracellular glutathione levels.[1][2][3] While it is not classified as a hazardous

substance according to several safety data sheets, adherence to standard laboratory safety

protocols is essential.[4]
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Property Value Reference

CAS Number 3054-47-5 [5]

Molecular Formula C12H19N3O7S [6]

Molecular Weight 349.36 g/mol [6]

Appearance Crystalline solid [1]

Solubility

Soluble in hot water; practically

insoluble in cold water. Approx.

1 mg/mL in PBS (pH 7.2).

[1][2][3]

Storage Temperature
Recommended storage under

25°C in a cool, dry area.
[5]

Hazard Identification

Not classified as hazardous,

but may cause irritation to

mucous membranes and the

upper respiratory tract. Harmful

if swallowed.

[4][7]

Personal Protective Equipment (PPE)
To ensure personal safety and prevent exposure, the following personal protective equipment

should be worn when handling S-Acetylglutathione:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ss3-production-public.s3.amazonaws.com/seller-document/2258/SJn2hdZPHdBFYkrcryKg1md14pr7NGeNRhReSXqP.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=27546
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=27546
https://cdn.caymanchem.com/cdn/insert/29624.pdf
https://cdn.caymanchem.com/cdn/insert/29624.pdf
https://www.biomol.com/datasheets/LKT-A1016.pdf
https://lktlabs.com/product/s-acetyl-l-glutathione/
https://ss3-production-public.s3.amazonaws.com/seller-document/2258/SJn2hdZPHdBFYkrcryKg1md14pr7NGeNRhReSXqP.pdf
https://cdn.caymanchem.com/cdn/msds/29624m.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY29624-10.pdf
https://www.benchchem.com/product/b1329993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category
Specific
Recommendations

Reference

Eye/Face

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards.

[6][8]

Skin

Wear appropriate protective

gloves (inspected prior to use)

and impervious clothing to

prevent skin exposure.

[5][8]

Respiratory

In cases of insufficient

ventilation or potential for dust

formation, use a NIOSH or

European Standard EN 149

approved respirator. A full-face

respirator may be necessary if

exposure limits are exceeded.

[5][8][9]

General

A laboratory fume hood or

other local exhaust ventilation

should be used to minimize

airborne concentrations. An

eyewash station and safety

shower should be readily

available.

[6][7]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance. The

following step-by-step guidance outlines the lifecycle of S-Acetylglutathione in the laboratory.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the container in a tightly closed, well-ventilated, dry area.[5][6] The recommended

storage temperature is below 25°C.[5]

Keep away from strong oxidizing agents.[5]

Handling and Preparation of Solutions:

Always handle S-Acetylglutathione within a laboratory fume hood or a well-ventilated area

to avoid inhalation of dust.[6][9]

Avoid contact with skin and eyes by wearing the appropriate PPE.[5]

For preparing aqueous solutions, S-Acetylglutathione can be dissolved directly in aqueous

buffers.[1] It is recommended not to store aqueous solutions for more than one day.[1]

Do not eat, drink, or smoke in the handling area.[10]

In Case of a Spill:

Evacuate personnel from the immediate area.[8][9]

Ensure adequate ventilation.[8]

Wearing appropriate PPE, vacuum or sweep up the spilled material.[5]

Place the collected material into a suitable, sealed container for disposal.[5][9]

Avoid generating dust during clean-up.[6]

Prevent the spilled material from entering drains or water courses.[6][8]

Disposal:

Dispose of waste material in a manner consistent with federal, state, and local regulations.[5]

Disposal can be carried out by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[9]

Do not discharge into sewer systems.[9]
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Contaminated packaging should be triple-rinsed and can be offered for recycling or disposed

of in a sanitary landfill after being rendered unusable.[9]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Procedure Reference

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult, administer oxygen. If

the person is not breathing,

provide artificial respiration.

Seek medical attention.

[5][8]

Skin Contact

Remove contaminated clothing

and shoes immediately. Flush

the affected skin with plenty of

water for at least 15 minutes.

Seek medical attention.

[5]

Eye Contact

Immediately flush the eyes

with plenty of water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.

Seek medical attention.

[5]

Ingestion

Do not induce vomiting. Wash

the mouth out with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[5][8][9]

Visualized Workflows and Pathways
To further clarify procedural and biological processes, the following diagrams are provided.
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Figure 1: Laboratory Workflow for S-Acetylglutathione
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S-Acetylglutathione serves as a prodrug to deliver glutathione into cells. The acetyl group

enhances its stability and uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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